Cas no 1592675-70-1 (1-(2-ethylhexyl)oxy-2-iodocyclohexane)

• Product Name: 1-(2-ethylhexyl)oxy-2-iodocyclohexane
• CAS No: 1592675-70-1
• MF: C₁₄H₂₇IO
• MW: 338.268057107925
• CID: 5996936
• PubChem ID: 114773386
• Update Time: 2025-05-19

1-(2-ethylhexyl)oxy-2-iodocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylhexyl)oxy-2-iodocyclohexane
• 1-[(2-ethylhexyl)oxy]-2-iodocyclohexane
• 1592675-70-1
• EN300-1134901

• Inchi： 1S/C14H27IO/c1-3-5-8-12(4-2)11-16-14-10-7-6-9-13(14)15/h12-14H,3-11H2,1-2H3
• InChI Key： KAQQYGSWICVFGD-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCC(CC)CCCC

Computed Properties

• Exact Mass: 338.11066g/mol
• Monoisotopic Mass: 338.11066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-ethylhexyl)oxy-2-iodocyclohexane

1-(2-Ethylhexyl)oxy-2-iodocyclohexane: A Comprehensive Overview

The compound 1-(2-ethylhexyl)oxy-2-iodocyclohexane, identified by the CAS number 1592675-70-1, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclohexane ring substituted with an iodine atom at position 2 and an ether group at position 1, where the ether is attached to a 2-ethylhexyl chain. The combination of these functional groups makes this compound a subject of interest in both academic research and industrial settings.

Recent studies have highlighted the importance of iodinated cyclohexane derivatives in the field of medicinal chemistry. The presence of the iodine atom in 1-(2-ethylhexyl)oxy-2-iodocyclohexane confers it with unique electronic properties, making it a promising candidate for use in drug design and development. For instance, iodinated compounds are often employed as radiopharmaceuticals due to their ability to incorporate radioactive isotopes like iodine-131, which is widely used in diagnostic imaging and targeted radiotherapy.

The ether group in this compound plays a crucial role in its chemical reactivity and solubility properties. The 2-ethylhexyl chain attached to the oxygen atom enhances the hydrophobicity of the molecule, which is advantageous in applications requiring oil-water partitioning, such as in the formulation of lipophilic drugs or in the synthesis of amphiphilic molecules for drug delivery systems. Recent advancements in nanotechnology have further underscored the potential of such molecules in creating stable drug delivery vehicles that can enhance bioavailability and reduce systemic toxicity.

In terms of synthesis, 1-(2-ethylhexyl)oxy-2-iodocyclohexane can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of 2-bromocyclohexanol with sodium iodide to introduce the iodine substituent, followed by alkoxylation using an appropriate alkyl halide to form the ether linkage. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity levels.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. For example, its melting point, boiling point, and solubility characteristics are essential parameters for determining its suitability in different industrial processes. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its molecular structure and functional group integrity.

From an environmental perspective, understanding the biodegradation and toxicity profiles of 1-(2-ethylhexyl)oxy-2-iodocyclohexane is crucial for assessing its impact on ecosystems. Recent research has focused on evaluating its persistence in aqueous environments and its potential to bioaccumulate in aquatic organisms. These studies are vital for regulatory compliance and ensuring sustainable practices in chemical manufacturing.

In conclusion, 1-(2-ethylhexyl)oxy-2-iodocyclohexane (CAS No. 1592675-70-1) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial contexts.